RHODAMINE B OCTADECYL ESTER PERCHLORATE
RHODAMINE B OCTADECYL ESTER PERCHLORATE
Brand Name:
Vulcanchem
CAS No.:
142179-00-8
VCID:
VC0122015
InChI:
InChI=1S/C46H67N2O3.ClHO4/c1-6-11-12-13-14-15-16-17-18-19-20-21-22-23-24-27-34-50-46(49)40-29-26-25-28-39(40)45-41-32-30-37(47(7-2)8-3)35-43(41)51-44-36-38(31-33-42(44)45)48(9-4)10-5;2-1(3,4)5/h25-26,28-33,35-36H,6-24,27,34H2,1-5H3;(H,2,3,4,5)/q+1;/p-1
SMILES:
CCCCCCCCCCCCCCCCCCOC(=O)C1=CC=CC=C1C2=C3C=CC(=[N+](CC)CC)C=C3OC4=C2C=CC(=C4)N(CC)CC.[O-]Cl(=O)(=O)=O
Molecular Formula:
C46H67ClN2O7
Molecular Weight:
795.5 g/mol
RHODAMINE B OCTADECYL ESTER PERCHLORATE
CAS No.: 142179-00-8
Main Products
VCID: VC0122015
Molecular Formula: C46H67ClN2O7
Molecular Weight: 795.5 g/mol
| CAS No. | 142179-00-8 |
|---|---|
| Product Name | RHODAMINE B OCTADECYL ESTER PERCHLORATE |
| Molecular Formula | C46H67ClN2O7 |
| Molecular Weight | 795.5 g/mol |
| IUPAC Name | [6-(diethylamino)-9-(2-octadecoxycarbonylphenyl)xanthen-3-ylidene]-diethylazanium;perchlorate |
| Standard InChI | InChI=1S/C46H67N2O3.ClHO4/c1-6-11-12-13-14-15-16-17-18-19-20-21-22-23-24-27-34-50-46(49)40-29-26-25-28-39(40)45-41-32-30-37(47(7-2)8-3)35-43(41)51-44-36-38(31-33-42(44)45)48(9-4)10-5;2-1(3,4)5/h25-26,28-33,35-36H,6-24,27,34H2,1-5H3;(H,2,3,4,5)/q+1;/p-1 |
| Standard InChIKey | WPBUPFBTCDYKNM-UHFFFAOYSA-M |
| SMILES | CCCCCCCCCCCCCCCCCCOC(=O)C1=CC=CC=C1C2=C3C=CC(=[N+](CC)CC)C=C3OC4=C2C=CC(=C4)N(CC)CC.[O-]Cl(=O)(=O)=O |
| Canonical SMILES | CCCCCCCCCCCCCCCCCCOC(=O)C1=CC=CC=C1C2=C3C=CC(=[N+](CC)CC)C=C3OC4=C2C=CC(=C4)N(CC)CC.[O-]Cl(=O)(=O)=O |
| PubChem Compound | 16218577 |
| Last Modified | Nov 11 2021 |
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